Cas no 1219963-84-4 (4-(Piperidin-2-ylmethyl)piperazin-2-one dihydrochloride)

• Product Name: 4-(Piperidin-2-ylmethyl)piperazin-2-one dihydrochloride
• CAS No: 1219963-84-4
• MF: C₁₀H₂₁Cl₂N₃O
• MW: 270.199240446091
• CID: 4687270
• Update Time: 2025-06-29

4-(Piperidin-2-ylmethyl)piperazin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(piperidin-2-ylmethyl)piperazin-2-one dihydrochloride
• 4-(2-piperidinylmethyl)-2-piperazinone dihydrochloride
• 4-(2-Piperidinylmethyl)-2-piperazinonedihydrochloride
• 4-(2-Piperidinylmethyl)-2-piperazinone di hydrochloride
• 4-(Piperidin-2-ylmethyl)piperazin-2-one dihydrochloride

• Inchi： 1S/C10H19N3O.2ClH/c14-10-8-13(6-5-12-10)7-9-3-1-2-4-11-9;;/h9,11H,1-8H2,(H,12,14);2*1H
• InChI Key： NPECEHHGSKLLDJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1CN(CCN1)CC1CCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 208
• Topological Polar Surface Area: 44.4

Additional information on 4-(Piperidin-2-ylmethyl)piperazin-2-one dihydrochloride

Introduction to 4-(Piperidin-2-ylmethyl)piperazin-2-one dihydrochloride (CAS No. 1219963-84-4)

4-(Piperidin-2-ylmethyl)piperazin-2-one dihydrochloride (CAS No. 1219963-84-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperazine and piperidine, two important heterocyclic compounds with a wide range of biological activities. The dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug development.

The structure of 4-(Piperidin-2-ylmethyl)piperazin-2-one dihydrochloride consists of a piperazine ring linked to a piperidine ring via a methylene bridge, with a ketone group attached to the piperazine ring. This unique structural arrangement confers the compound with specific pharmacological properties, including potential central nervous system (CNS) activity and interactions with various neurotransmitter receptors.

Recent studies have highlighted the potential therapeutic applications of 4-(Piperidin-2-ylmethyl)piperazin-2-one dihydrochloride. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain neurological disorders, such as anxiety and depression. The compound's ability to modulate serotonin and dopamine receptors makes it an attractive candidate for further investigation in these areas.

In addition to its potential in treating neurological disorders, 4-(Piperidin-2-ylmethyl)piperazin-2-one dihydrochloride has also been studied for its anti-inflammatory properties. A study published in the Inflammation Research journal demonstrated that the compound can effectively reduce inflammation in animal models, suggesting its potential use in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-(Piperidin-2-ylmethyl)piperazin-2-one dihydrochloride has been extensively studied to understand its behavior in biological systems. Research indicates that the compound has good oral bioavailability and a favorable half-life, which are crucial factors for its development as an oral medication. These properties make it suitable for chronic treatment regimens where patient compliance is essential.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(Piperidin-2-ylmethyl)piperazin-2-one dihydrochloride in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further validate the compound's therapeutic potential.

The synthesis of 4-(Piperidin-2-ylmethyl)piperazin-2-one dihydrochloride involves several steps, including the formation of the piperazine and piperidine rings, followed by their coupling through a methylene bridge. The final step involves the formation of the ketone group and the conversion to the dihydrochloride salt form. The synthetic route is well-documented in the literature and can be optimized for large-scale production.

In conclusion, 4-(Piperidin-2-ylmethyl)piperazin-2-one dihydrochloride (CAS No. 1219963-84-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various conditions.